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Compound of Interest

Compound Name: 4,5-Diamino catechol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-Diamino catechol (also known
as 4,5-diaminobenzene-1,2-diol), a molecule of interest in various research and development
applications. Due to the limited availability of data for this specific compound, this guide also
includes information on closely related compounds to provide a contextual understanding of its
potential properties and hazards.

Chemical Identification

The primary identifier for 4,5-Diamino catechol is its CAS number. It is important to distinguish
between the free base and its salt forms, as they have different identifiers.

Compound Name Synonyms CAS Number

o 4,5-diaminobenzene-1,2-diol;
4,5-Diamino catechol ) o 159661-41-3[1][2]
1,2-Benzenediol, 4,5-diamino-

4,5-diaminobenzene-1,2-diol
dihydrochloride; Pyrocatechol, 861584-13-6[3]
4,5-diamino-, di-HCI

4,5-Diamino catechol
dihydrochloride
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A complete Safety Data Sheet (SDS) for 4,5-Diamino catechol is not readily available in public
databases. Therefore, the following safety information is extrapolated from data on structurally
related compounds, such as 1,4-Diaminobenzene and Catechol. This information should be
used as a preliminary guide for risk assessment, and a comprehensive, compound-specific risk
assessment is highly recommended before handling.

Disclaimer: The following safety data is based on related compounds and may not accurately
reflect the hazards of 4,5-Diamino catechol.

GHS Hazard Classification (Predicted)
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Precautionary

Pictogram Signal Word Hazard Statements
Statements
P201: Obtain special
instructions before
use. P261: Avoid
breathing
dust/fume/gas/mist/iva
pours/spray.[4] P273:
Avoid release to the
environment. P280:
Wear protective
H301+H311+H331: gloves/protective
Toxic if swallowed, in clothing/eye
contact with skin or if protection/face
inhaled.[4] H315: protection.
Llalt text Causes skin irritation. P301+P310: IF
H317: May cause an SWALLOWED:
laalt text allergic skin reaction. Immediately call a
t, [4] H318: Causes POISON CENTER or
laalt text Danger
serious eye damage. doctor/physician.
waalt text H341: Suspected of P302+P352: IF ON
. causing genetic SKIN: Wash with
waalt text

defects. H350: May

cause cancer. H410:
Very toxic to aquatic
life with long lasting

effects.[4]

plenty of soap and
water.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P308+P313:
IF exposed or
concerned: Get
medical

advice/attention.
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Experimental Protocols

Detailed experimental protocols for the synthesis of 4,5-Diamino catechol are not extensively
reported in peer-reviewed literature. However, a plausible synthetic route can be inferred from
related preparations. One such approach involves the reduction of a corresponding
dinitrocatechol.

Hypothetical Synthesis Workflow:

Nitration
4,5-Dinitrocatechol ] Reduction
Nitrating Agent
(e.g., HNO3/H2S04) ———

Reducing Agent
(e.g., H2/Pd-C, Sn/HCI)

Click to download full resolution via product page
Caption: Hypothetical synthesis of 4,5-Diamino Catechol.

A related study reports the synthesis of 4,5-diamino-substituted-1,2-benzoquinones from
catechol and corresponding secondary amines in a single step, utilizing copper complex
formation to stabilize the intermediate.[5] This suggests that 4,5-Diamino catechol could be a

reactive intermediate that is prone to oxidation.

Potential Research Applications and Signaling
Pathways

While no specific signaling pathways involving 4,5-Diamino catechol have been documented,
its structural motifs—a catechol ring and vicinal amino groups—suggest several areas of
potential biological investigation. Catecholamines are a well-known class of neurotransmitters
and hormones, and aromatic diamines can exhibit a range of biological activities.
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Given the antitumor activity of related 4,5-diamino-substituted-1,2-benzoquinones|5], a logical
research workflow would be to investigate the cytotoxic and anti-proliferative effects of 4,5-
Diamino catechol and its derivatives.

Logical Research Workflow:

4,5-Diamino Catechol

In Vitro Studies

( )

k Cancer Cell Lines J

Cytotoxicity Assays Apoptosis Assays Reactive Oxygen Species (ROS)

(e.g., Annexin V, Caspase activity) Measurement

(e.g., MTT, LDH)

Signaling Pathway Analysis
(e.g., Western Blot, gqPCR)

Click to download full resolution via product page

Caption: Potential research workflow for 4,5-Diamino Catechol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8515418/
https://www.benchchem.com/product/b3243845?utm_src=pdf-body
https://www.benchchem.com/product/b3243845?utm_src=pdf-body
https://www.benchchem.com/product/b3243845?utm_src=pdf-body-img
https://www.benchchem.com/product/b3243845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3243845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This workflow outlines a standard approach to characterizing the biological activity of a novel
compound with potential anticancer properties. The catechol structure suggests a potential for
redox cycling and the generation of reactive oxygen species (ROS), which can induce
apoptosis through various signaling pathways, including the MAPK and PI3K/Akt pathways.

In conclusion, while specific data on 4,5-Diamino catechol is sparse, its structural relationship
to other well-characterized molecules provides a framework for its safe handling and potential
research applications. Further investigation is warranted to fully elucidate its chemical and
biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. cymitquimica.com [cymitquimica.com]

3. 4,5-Diaminobenzene-1,2-diol dihydrochloride | C6H10CI2N202 | CID 45116699 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 4. dcfinechemicals.com [dcfinechemicals.com]

e 5. Synthesis and evaluation of the antitumor activity of 4,5-diamino-substituted 1,2-
benzoquinones - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [4,5-Diamino Catechol: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3243845#4-5-diamino-catechol-cas-number-and-
safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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